Cas no 899353-93-6 (5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)
5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F3062-0030
- SR-01000024854
- 5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)triazole-4-carboxamide
- CCG-307965
- VU0508096-1
- SR-01000024854-1
- 899353-93-6
- 5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
- AKOS001843016
- 5-amino-1-(3-bromobenzyl)-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
- 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
-
- Inchi: 1S/C18H18BrN5O3/c1-26-14-7-13(8-15(9-14)27-2)21-18(25)16-17(20)24(23-22-16)10-11-4-3-5-12(19)6-11/h3-9H,10,20H2,1-2H3,(H,21,25)
- InChI Key: SSSKHLKRZCNTMH-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC(OC)=CC(OC)=C2)=O)N=N1
Computed Properties
- Exact Mass: 431.05930g/mol
- Monoisotopic Mass: 431.05930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 9.90±0.70(Predicted)
5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3062-0030-2μmol |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-5μmol |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-1mg |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-2mg |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-3mg |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-4mg |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3062-0030-5mg |
5-amino-1-[(3-bromophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide |
899353-93-6 | 90%+ | 5mg |
$69.0 | 2023-04-28 |
5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
Introduction to 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899353-93-6)
5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899353-93-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 5-amino group, the 1-(3-bromophenyl)methyl substituent, and the N-(3,5-dimethoxyphenyl) moiety, contribute to its distinct chemical and biological properties.
The 1H-1,2,3-triazole core is a versatile scaffold that has been extensively studied for its ability to form stable covalent bonds and its involvement in various biological processes. The presence of the 5-amino group enhances the compound's solubility and reactivity, making it a valuable candidate for drug development. The 1-(3-bromophenyl)methyl substituent introduces a halogen atom that can participate in specific interactions with biological targets, while the N-(3,5-dimethoxyphenyl) moiety provides additional functional groups that can modulate the compound's pharmacological profile.
Recent studies have highlighted the potential of 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neuronal damage and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this triazole derivative effectively reduced oxidative stress and protected neurons from apoptosis in vitro.
In addition to its neuroprotective properties, 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer research. The compound's ability to selectively target cancer cells while sparing normal cells makes it a potential candidate for anticancer therapy. Preclinical studies have reported that this triazole derivative exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells.
The pharmacokinetic properties of 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for further development as an oral medication. Additionally, the compound's low toxicity profile in preclinical models suggests that it may have a favorable safety margin for clinical use.
The synthesis of 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide involves several well-established chemical reactions. The key steps include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization of the resulting triazole derivative. The use of advanced synthetic techniques and purification methods ensures high yields and purity of the final product.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. These studies will provide valuable insights into the compound's therapeutic potential and guide its development as a novel drug candidate.
In conclusion, 5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899353-93-6) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, this compound may emerge as a valuable therapeutic agent for treating various diseases.
899353-93-6 (5-amino-1-(3-bromophenyl)methyl-N-(3,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)